Cas no 929000-18-0 (t-Butyl 4-bromo-2-chlorobenzoate)

• Product Name: t-Butyl 4-bromo-2-chlorobenzoate
• CAS No: 929000-18-0
• MF: C₁₁H₁₂BrClO₂
• MW: 291.568781852722
• MDL: MFCD08703428
• CID: 802087
• PubChem ID: 26967600
• Update Time: 2025-04-19

t-Butyl 4-bromo-2-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-bromo-2-chlorobenzoate
• Benzoic acid,4-bromo-2-chloro-, 1,1-dimethylethyl ester
• t-Butyl 4-bromo-2-chlorobenzoate
• OR8566
• DIETHYLAMINOACETALDEHYDEDIETHYLACETAL
• D86081
• tert-Butyl4-bromo-2-chlorobenzoate
• AKOS013210643
• DTXSID10650378
• 929000-18-0
• MFCD08703428
• IHLZXPVSSFCZLU-UHFFFAOYSA-N
• SCHEMBL14321549
• CS-0181030
• BS-24684
• DB-371729

• MDL： MFCD08703428
• Inchi： 1S/C11H12BrClO2/c1-11(2,3)15-10(14)8-5-4-7(12)6-9(8)13/h4-6H,1-3H3
• InChI Key： IHLZXPVSSFCZLU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)Cl)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 289.97100
• Monoisotopic Mass: 289.97092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 4.05780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters